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For researchers, scientists, and drug development professionals, the selection of effective and
specific small interfering RNA (siRNA) is a critical first step in loss-of-function studies. This
guide provides a comparative overview of commercially available siRNA products targeting
Centrosomal Protein 120 (CEP120), a key regulator of centriole biogenesis and ciliogenesis.
Due to a lack of publicly available direct comparative studies, this guide focuses on providing
the necessary information and a standardized experimental framework for researchers to
conduct their own side-by-side comparisons.

Introduction to CEP120

Centrosomal Protein 120 (CEP120) is a crucial protein involved in the regulation of centriole
duplication and the formation of cilia.[1][2] It plays a significant role in the microtubule-
dependent coupling of the nucleus and the centrosome.[3] Mutations in the CEP120 gene have
been linked to ciliopathies such as Jeune asphyxiating thoracic dystrophy (JATD) and Joubert
syndrome, highlighting its importance in human development and disease.[2][3][4] Given its
central role in these fundamental cellular processes, CEP120 is a frequent target for
investigation in cell biology and disease modeling.

Commercial CEP120 siRNA Vendors: A Snapshot

Several major life science companies offer pre-designed and validated siRNA products for
targeting CEP120. While each vendor claims high efficiency and specificity, the optimal choice
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can depend on the specific cell type, experimental conditions, and research budget. Below is a

summary of offerings from prominent vendors.

Guaranteed o
Vendor Product Name Key Features Modifications
Knockdown
LNA-modified for
increased >80%

potency and

knockdown with

Thermo Fisher Silencer® Select T LNA (Locked
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target prediction three individual
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Experimental Framework for Comparing CEP120
siRNA Efficacy

To objectively compare the performance of CEP120 siRNA from different vendors, a series of
standardized experiments are recommended. The following protocols provide a robust
framework for assessing knockdown efficiency, potential off-target effects, and impact on cell

viability.

Experimental Workflow

Day 1: Cell Seeding

Seed cells in multiple plates
(e.g., 6-well, 24-well, 96-well)
for different assays

4h incubation
Day 2: siRNA Transfection
Transfect cells with CEP120 siRNA

from each vendor and controls
(non-targeting siRNA, mock)

48-72h post-transfection 48-72h post-transfection 48-72h post-transfection 48-[/2h post-transfection
Day 4-5: Analysis
Quantitative RT-PCR Western Blot Cell Viability Assay Immunofluorescence
(mRNA knockdown) (Protein knockdown) (e.g., MTT, CellTiter-Glo) (Protein localization)

Click to download full resolution via product page

Caption: A generalized workflow for comparing the effects of CEP120 siRNA from different

vendors.

Key Experimental Protocols

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12391809?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

. SIRNA Transfection

Cell Seeding: Plate cells (e.g., HeLa, RPE-1, or a cell line relevant to your research) in 6-well
plates at a density that will result in 50-70% confluency at the time of transfection.

Complex Formation: For each siRNA vendor, dilute the CEP120 siRNA and a non-targeting
control siRNA in serum-free medium. In a separate tube, dilute the transfection reagent (e.g.,
Lipofectamine™ RNAIMAX) in serum-free medium. Combine the diluted siRNA and
transfection reagent, mix gently, and incubate at room temperature for 10-20 minutes to
allow for complex formation.

Transfection: Add the siRNA-lipid complexes to the cells.
Incubation: Incubate the cells for 48-72 hours before analysis.
. Quantitative RT-PCR (gqRT-PCR) for mRNA Knockdown Assessment

RNA Isolation: At 48 hours post-transfection, lyse the cells and isolate total RNA using a
commercially available kit (e.g., RNeasy Mini Kit, Qiagen).

cDNA Synthesis: Synthesize complementary DNA (cDNA) from the isolated RNA using a
reverse transcription Kkit.

Real-Time PCR: Perform real-time PCR using primers specific for CEP120 and a
housekeeping gene (e.g., GAPDH, ACTB) for normalization.

Data Analysis: Calculate the relative expression of CEP120 mRNA using the AACt method to
determine the percentage of knockdown for each siRNA.[5]

. Western Blot for Protein Knockdown Verification

Protein Extraction: At 72 hours post-transfection, wash the cells with ice-cold PBS and lyse
them in RIPA buffer supplemented with protease inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA or
Bradford assay.
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SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 pg) on an SDS-
polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

Immunoblotting: Block the membrane and then incubate with a primary antibody against
CEP120 overnight at 4°C. Wash the membrane and incubate with an appropriate HRP-
conjugated secondary antibody.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)
substrate.

Analysis: Re-probe the membrane with an antibody against a loading control (e.g., GAPDH,
B-actin) to confirm equal loading. Quantify band intensities to determine the percentage of
CEP120 protein reduction.[6][7]

. Cell Viability Assay

Procedure: At 48 or 72 hours post-transfection, assess cell viability using a commercially
available assay such as MTT, WST-1, or CellTiter-Glo®.

Analysis: Compare the viability of cells transfected with CEP120 siRNA from each vendor to
cells transfected with a non-targeting control and mock-transfected cells to identify any
potential cytotoxic effects.[8]

. Immunofluorescence for Phenotypic Analysis

Cell Preparation: Grow cells on glass coverslips and transfect with the different CEP120
SiRNAs.

Fixation and Permeabilization: At 72 hours post-transfection, fix the cells with 4%
paraformaldehyde and permeabilize with 0.1% Triton X-100.

Staining: Block the cells and then incubate with a primary antibody against CEP120 and a
co-stain for a relevant cellular structure (e.g., y-tubulin for centrosomes, acetylated tubulin for
cilia). Follow with fluorescently labeled secondary antibodies.

Imaging: Acquire images using a fluorescence or confocal microscope.
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e Analysis: Assess the reduction in CEP120 protein levels at the centrosome and any resulting
phenotypes, such as defects in ciliogenesis.[9][10][11]

CEP120 Signaling in Ciliogenesis

CEP120 is a central player in the intricate process of ciliogenesis. It is required for the
assembly of centriole appendages, which are essential for the docking of the basal body to the
cell membrane to initiate cilia formation.[1] CEP120 interacts with other key ciliopathy-
associated proteins, including C2CD3 and Talpid3, to regulate this process.[1][12] Depletion of
CEP120 leads to defects in centriole elongation and the recruitment of these essential proteins
to the distal ends of centrioles, ultimately impairing ciliogenesis.[1]

Centriole Maturation & Ciliogenesis
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Caption: A simplified diagram of CEP120's role in the ciliogenesis pathway.

Conclusion

While vendors provide valuable pre-designed siRNA reagents for CEP120 knockdown, the
absence of independent comparative data necessitates a careful in-house evaluation. By
following the standardized experimental framework outlined in this guide, researchers can
systematically assess the performance of different CEP120 siRNA products. This empirical
approach will enable the selection of the most effective and specific SIRNA for your particular
research needs, ensuring the reliability and reproducibility of your findings in the investigation
of CEP120 function and its role in disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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